Cas no 61645-94-1 (Cyclohexanone, 2-(4-phenoxyphenoxy)-)

• Product Name: Cyclohexanone, 2-(4-phenoxyphenoxy)-
• CAS No: 61645-94-1
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 471473
• PubChem ID: 20385730
• Update Time: 2025-04-19

Cyclohexanone, 2-(4-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(4-phenoxyphenoxy)-
• 2-(4-phenoxyphenoxy)cyclohexan-1-one
• 61645-94-1
• DTXSID80606524
• SCHEMBL11566479

• Inchi： 1S/C18H18O3/c19-17-8-4-5-9-18(17)21-16-12-10-15(11-13-16)20-14-6-2-1-3-7-14/h1-3,6-7,10-13,18H,4-5,8-9H2
• InChI Key： GSFNMAPHYJTBBG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53